Cas no 502649-03-8 (4-chloro-2,6-diethylthieno2,3-dpyrimidine)

4-chloro-2,6-diethylthieno2,3-dpyrimidine structure
502649-03-8 structure
Product Name:4-chloro-2,6-diethylthieno2,3-dpyrimidine
CAS No:502649-03-8
MF:C10H11ClN2S
MW:226.725739717484
CID:1564298
PubChem ID:53211064
Update Time:2025-04-21

4-chloro-2,6-diethylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidine, 4-chloro-2,6-diethyl-
    • 4-chloro-2,6-diethylthieno2,3-dpyrimidine
    • 4-chloro-2,6-diethylthieno[2,3-d]pyrimidine
    • EN300-1267747
    • 502649-03-8
    • AKOS012924517
    • Inchi: 1S/C10H11ClN2S/c1-3-6-5-7-9(11)12-8(4-2)13-10(7)14-6/h5H,3-4H2,1-2H3
    • InChI Key: PAFWLVBVRNIZMM-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(CC)SC2=NC(CC)=N1

Computed Properties

  • Exact Mass: 226.03333
  • Monoisotopic Mass: 226.0331472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 25.78

4-chloro-2,6-diethylthieno2,3-dpyrimidine Pricemore >>

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